![molecular formula C12H15BrN2O3 B6280257 tert-butyl 7-bromo-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine-1-carboxylate CAS No. 1350738-76-9](/img/no-structure.png)
tert-butyl 7-bromo-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine-1-carboxylate
Description
The compound “tert-butyl 7-bromo-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine-1-carboxylate” is a chemical compound with the CAS Number: 196203-96-0 . It has a molecular weight of 351.24 . The compound is white to yellow solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is1S/C16H19BrN2O2/c1-16(2,3)21-15(20)19-7-6-12-11-5-4-10(17)8-13(11)18-14(12)9-19/h4-5,8,18H,6-7,9H2,1-3H3 . This code provides a specific description of the compound’s molecular structure.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7-bromo-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine-1-carboxylate involves the reaction of 7-bromo-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine-1-carboxylic acid with tert-butanol and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) to form the tert-butyl ester. The bromine atom is introduced using a brominating agent such as N-bromosuccinimide (NBS) or sodium bromide (NaBr) with hydrogen peroxide (H2O2) or another oxidizing agent. The final compound is obtained by purification using column chromatography or recrystallization.", "Starting Materials": [ "7-bromo-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine-1-carboxylic acid", "tert-butanol", "coupling agent (DCC or DIC)", "brominating agent (NBS or NaBr)", "oxidizing agent (H2O2 or another)" ], "Reaction": [ "Add the coupling agent (DCC or DIC) to a solution of 7-bromo-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine-1-carboxylic acid in anhydrous dichloromethane (DCM) or another suitable solvent.", "Add tert-butanol to the reaction mixture and stir at room temperature for several hours.", "Add the brominating agent (NBS or NaBr) and the oxidizing agent (H2O2 or another) to the reaction mixture and stir at room temperature for several hours.", "Quench the reaction with water and extract the product with an organic solvent such as ethyl acetate.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1350738-76-9 |
Product Name |
tert-butyl 7-bromo-2,3-dihydro-1H-pyrido[3,4-b][1,4]oxazine-1-carboxylate |
Molecular Formula |
C12H15BrN2O3 |
Molecular Weight |
315.2 |
Purity |
95 |
Origin of Product |
United States |
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